Cas no 121486-70-2 (3-(3-aminophenoxy)propan-1-ol)

3-(3-aminophenoxy)propan-1-ol structure
3-(3-aminophenoxy)propan-1-ol structure
Product Name:3-(3-aminophenoxy)propan-1-ol
CAS No:121486-70-2
MF:C9H13NO2
MW:167.205022573471
CID:858517
PubChem ID:43174479
Update Time:2025-04-19

3-(3-aminophenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(3-AMinophenoxy)-1-propanol
    • 3-(3-aminophenoxy)propan-1-ol
    • Inchi: 1S/C9H13NO2/c10-8-3-1-4-9(7-8)12-6-2-5-11/h1,3-4,7,11H,2,5-6,10H2
    • InChI Key: PGBALZDZNIEWFO-UHFFFAOYSA-N
    • SMILES: C(O)CCOC1=CC=CC(N)=C1

Computed Properties

  • Exact Mass: 167.09469
  • Monoisotopic Mass: 167.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 55.5A^2

Experimental Properties

  • PSA: 55.48

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1426089-50mg
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¥15724.00 2024-08-09
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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¥16679.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Enamine
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